N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4-dimethylbenzamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-3,4-dimethylbenzamide
• InChI: InChI=1S/C20H22N2O3/c1-12-5-6-14(9-13(12)2)18(23)21-15-7-8-16-17(10-15)25-11-20(3,4)19(24)22-16/h5-10H,11H2,1-4H3,(H,21,23)(H,22,24)
• InChI Key: IFLRYDOURDOLPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC3=C(C=C2)NC(=O)C(CO3)(C)C)C
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4-dimethylbenzamide is a useful research compound. Its molecular formula is C20H22N2O3 and its molecular weight is 338.407. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structure

• The compound is used in the synthesis of novel fused oxazapolycyclic skeletons. These compounds, including dimethyl 7-oxa-2a1-azabenzo[b]-cyclopenta[pq]pleiadene-1,2-dicarboxylate, exhibit strong blue emission in dichloromethane, indicating potential applications in photophysical studies (Petrovskii et al., 2017).

Spectroscopic and Computational Studies

• Benzimidazole-tethered oxazepine hybrids, related to the compound , have been synthesized and analyzed using spectroscopic methods and Density Functional Theory (DFT). These compounds have potential applications in nonlinear optical (NLO) properties and molecular electrostatic potential (MEP) mapping (Almansour et al., 2016).

Chemical Reactions and Novel Derivatives

• Research includes the synthesis of novel oxazepine derivatives, like 2-(oxazolo[5,4-b]pyridin-2-yl)-N-phenylbenzamide, highlighting the compound's versatility in creating new chemical entities with potential pharmacological applications (Satyanarayana et al., 2021).

Antidepressant/Anxiolytic and Anti-Nociceptive Effects

• Derivatives of 1,4-benzodiazepines, similar to the compound , have been synthesized and evaluated for antidepressant and analgesic effects in in vivo studies, suggesting potential applications in neuroscience research (Singh et al., 2010).

Analgesic Activity

• Synthesis of similar compounds, like 11-substituted 3,3-dimethyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-ones, has revealed moderate analgesic activity, pointing towards potential applications in pain management (Matsuo et al., 1985).